Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C30H33NO7
• Molecular Weight: 519.6 g/mol
• IUPAC Name: diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C30H33NO7/c1-6-37-29(33)24-17(3)31-21-16-20(18-12-8-10-14-22(18)35-4)26(30(34)38-7-2)28(32)27(21)25(24)19-13-9-11-15-23(19)36-5/h8-15,20,25-26,31H,6-7,16H2,1-5H3
• InChI Key: BYMKEQSNCLTMIT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CC=C3OC)C4=CC=CC=C4OC

Description

Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DMBQ, is a quinolinedicarboxylate derivative that has gained attention in the scientific community due to its potential therapeutic applications. DMBQ has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but studies have suggested that it may act through multiple pathways. Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, such as topoisomerase II and DNA polymerase. Additionally, Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to induce apoptosis, or programmed cell death, in cancer cells. The anti-inflammatory effects of Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate may be due to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
Studies have shown that Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate exhibits antioxidant properties, which may be due to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to modulate the activity of certain enzymes involved in the metabolism of drugs and other xenobiotics. Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to have neuroprotective effects, which may make it a potential treatment option for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its relatively low cost and ease of synthesis. Additionally, Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to exhibit potent activity against various cancer cell lines, making it a promising candidate for further research. However, one limitation of using Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its low solubility in water, which may make it difficult to administer in certain assays.

Future Directions

There are several potential future directions for research on Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of interest is the development of novel drug delivery systems for Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, which may improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, as well as its potential therapeutic applications in other diseases such as neurodegenerative disorders and cardiovascular disease. Finally, more research is needed to assess the safety and efficacy of Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in vivo, which will be critical for its eventual clinical development.

Synthesis Methods

Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can be synthesized through a multi-step process involving the condensation of 2,4-dimethoxybenzaldehyde with 2-methylcyclohexanone, followed by the addition of diethyl oxalate and subsequent cyclization. The final product is obtained through acid hydrolysis and recrystallization.

Scientific Research Applications

Research on Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has primarily focused on its potential therapeutic applications, particularly in the treatment of cancer and inflammation-related diseases. Studies have shown that Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. Additionally, Diethyl 4,7-bis(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to have anti-inflammatory effects, which may make it a potential treatment option for inflammatory diseases such as arthritis and colitis.